4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate

• IUPAC Name: 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic acid;hydrate
• InChI: InChI=1S/C6H2N4O6.H2O/c11-5(12)3-1(7-15-9-3)2-4(6(13)14)10-16-8-2;/h(H,11,12)(H,13,14);1H2
• InChI Key: OMFMIYNFQKXRRJ-UHFFFAOYSA-N
• Canonical SMILES: C1(=NON=C1C(=O)O)C2=NON=C2C(=O)O.O
• Molecular Formula: C6H4N4O7
• DSSTOX Substance ID: DTXSID80369586
• Molecular Weight: 244.12 g/mol
• CAS RN: 306935-61-5

Description

4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate, also known as CODOH, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of oxadiazole, a heterocyclic organic compound that has been extensively used in medicinal chemistry and drug discovery. In

Mechanism of Action

The mechanism of action of 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate is not fully understood, but it is believed to involve the formation of a complex between the compound and the target molecule. This complex formation leads to changes in the fluorescence properties of 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate, allowing it to be used as a probe for various biological and chemical systems.
Biochemical and Physiological Effects
4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate has been shown to have minimal toxicity and is generally considered to be safe for use in laboratory experiments. However, it is important to note that the effects of 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate on biological systems may vary depending on the specific application and concentration used.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate is its strong fluorescence properties, which make it a useful probe for various biological and chemical systems. Additionally, 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate is relatively easy to synthesize and has minimal toxicity. However, one limitation of 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate is that its fluorescence properties may be affected by factors such as pH and temperature, which may limit its use in certain applications.

Future Directions

There are several potential future directions for the study of 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate. One area of interest is the development of new derivatives of 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate with improved fluorescence properties or specific targeting capabilities. Additionally, 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate may be useful in the development of new diagnostic tools or therapeutic agents. Further research is needed to fully understand the mechanism of action of 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate and its potential applications in scientific research.

Scientific Research Applications

4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate has been widely studied for its potential applications in scientific research, particularly in the field of fluorescence spectroscopy. This compound exhibits strong fluorescence properties, making it useful as a fluorescent probe for various biological and chemical systems. 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate has been used to study protein-ligand interactions, enzyme kinetics, and DNA interactions. It has also been used as a pH sensor and a metal ion sensor.